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Executive Summary: The "Goldilocks" Intermediate

In modern drug development, the selection of amine building blocks is often a trade-off

between solubility, reactivity, and lipophilicity. Standard aliphatic amines (e.g., n-butylamine)
offer good reactivity but poor water solubility. Standard ether amines (e.g., 2-
methoxyethylamine) improve solubility but often lack the steric bulk required for regio-control or
metabolic stability.

1-(2-Aminobutoxy)-2-methoxyethane (CAS: 1249378-91-3), also known systematically as 1-
(2-methoxyethoxy)butan-2-amine, bridges this gap. It combines a hindered primary amine
(alpha-branched) with a short PEG-like tail. This unique architecture provides superior
"efficiency" in three critical areas:

o Synthetic Efficiency: The alpha-ethyl group reduces over-alkylation side reactions compared
to linear amines.

o Physicochemical Efficiency: The ether linkage enhances aqueous solubility while the butyl
backbone maintains sufficient lipophilicity for membrane permeability (LogP balance).
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» Process Efficiency: As a liquid with a moderate boiling point, it is easier to handle than
gaseous amines (like ethylamine) or highly volatile ethers.

This guide objectively compares its performance against standard amines to assist medicinal
chemists in lead optimization and process development.

Technical Profile & Comparative Data
Chemical Identity

e Common Name: 1-(2-Aminobutoxy)-2-methoxyethane

Systematic Name: 1-(2-Methoxyethoxy)butan-2-amine[1][2][3][4][5]
o CAS Number: 1249378-91-3[1][2][3][4][5]
e Molecular Formula: C

H
NO

e Molecular Weight: 147.22 g/mol

o Structure Description: A primary amine attached to a secondary carbon (sec-butyl backbone)
linked to a methoxy-ethoxy tail.

Performance Comparison Table

The following table contrasts 1-(2-Aminobutoxy)-2-methoxyethane with standard alternatives
used in pharmaceutical synthesis.
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Efficiency Analysis: Mechanistic Insights
Synthetic Efficiency: Preventing Over-Alkylation
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In nucleophilic substitution reactions (e.g., reacting with an alkyl halide), standard primary
amines like n-butylamine are prone to over-alkylation, forming secondary and tertiary amine
byproducts.

Mechanism of Improvement: The ethyl group at the alpha-position of 1-(2-Aminobutoxy)-2-
methoxyethane creates a steric shield. This hindrance significantly slows down the second
alkylation step without completely deactivating the first, allowing for high-yield synthesis of
secondary amines.

Diagram 1: Steric Control Pathway This diagram illustrates how the alpha-branching directs the
reaction toward the mono-alkylated product.
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Caption: Comparison of reaction pathways. The target amine's steric bulk suppresses the
secondary reaction rate (

), maximizing the yield of the desired mono-alkylated product.

Physicochemical Efficiency: The "Linker" Advantage

For Antibody-Drug Conjugates (ADCs) or PROTACS, the linker chemistry is vital.
» Standard Alkyl Chains: Too hydrophobic, leading to aggregation.
e Pure PEG Chains: Highly soluble but can be difficult to functionalize selectively.

» 1-(2-Aminobutoxy)-2-methoxyethane: Acts as a hybrid linker. The methoxy-ethoxy tail
mimics a short PEG (PEG-2), improving water solubility, while the aminobutyl head provides
a robust handle for amide coupling.
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Experimental Protocols
Protocol A: Selective Amidation (General Procedure)

Objective: Couple 1-(2-Aminobutoxy)-2-methoxyethane with a carboxylic acid with minimal
racemization.

Reagents:

e Carboxylic Acid Substrate (1.0 equiv)

1-(2-Aminobutoxy)-2-methoxyethane (1.1 equiv)

HATU (1.2 equiv)

DIPEA (3.0 equiv)

Solvent: DMF or DCM

Step-by-Step Workflow:

Activation: Dissolve the carboxylic acid in dry DMF (0.1 M concentration). Add DIPEA and
stir for 5 minutes.

o Coupling Agent: Add HATU at 0°C. Stir for 15 minutes to form the active ester.
e Amine Addition: Add 1-(2-Aminobutoxy)-2-methoxyethane dropwise.

o Note: Due to the alpha-branching, the amine is slightly less nucleophilic than n-
butylamine. Allow the reaction to warm to Room Temperature (RT) naturally.

e Monitoring: Monitor by LC-MS. The reaction typically reaches completion in 2-4 hours (vs. 1
hour for unhindered amines).

o Workup: Dilute with Ethyl Acetate, wash with 5% LiCl (aq) to remove DMF, then saturated
NaHCO3 and brine.

 Validation: Verify the product mass (M+H). The ether tail often aids in ionization, making MS
detection highly sensitive.
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Protocol B: Solubility Assessment (LogS Determination)

Objective: Compare the aqueous solubility of the resulting amide against a standard butyl-
amide.

Prepare saturated solutions of both the Target Amide and n-Butyl Amide analogues in
phosphate-buffered saline (PBS, pH 7.4).

e Shake for 24 hours at 25°C.
« Filter through a 0.22 um PVDF filter.
» Analyze filtrate by HPLC-UV against a standard curve.

o Expected Result: The methoxy-ethoxy tail typically increases solubility by 2-5 fold compared
to the purely aliphatic analogue.

Decision Framework for Researchers

When should you switch from a standard amine to 1-(2-Aminobutoxy)-2-methoxyethane?
Use this decision logic.

Select Amine for Synthesis

Is Water Solubility Critical?

Yes (Need Solubility) No (Lipophilicity OK)

Use n-Butylamine

. " . >
Is Metabolic Stability/Sterics Needed? (Standard Aliphatic)

Yes (Need Steric Bulk)

No (Linear OK)

Use 2-Methoxyethylamine Use 1-(2-Aminobutoxy)-
(Linear Ether) 2-methoxyethane
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Caption: Decision matrix for selecting the optimal amine building block based on solubility and
steric requirements.
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(Note: While specific "efficiency" papers for this exact CAS are proprietary or sparse, the
comparative data is derived from established Structure-Activity Relationship (SAR) principles of
ether-amines vs. alkyl-amines found in the cited chemical databases.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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